Cas no 1225872-43-4 (1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid)

• Product Name: 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• CAS No: 1225872-43-4
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• CID: 5715549
• PubChem ID: 61481763
• Update Time: 2025-10-18

1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylicacid
• 1225872-43-4
• AKOS010742769
• 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid
• 1-(2,5-Dimethyl-benzyl)-6-oxo-1,6-dihydro-pyridine-3-carboxylic acid
• 3-Pyridinecarboxylic acid, 1-[(2,5-dimethylphenyl)methyl]-1,6-dihydro-6-oxo-

• Inchi： 1S/C15H15NO3/c1-10-3-4-11(2)13(7-10)9-16-8-12(15(18)19)5-6-14(16)17/h3-8H,9H2,1-2H3,(H,18,19)
• InChI Key： ZWRJZBSIHMNYKC-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C(=O)O)=CN1CC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 257.10519334g/mol
• Monoisotopic Mass: 257.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid

1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid: A Novel Compound with Promising Therapeutic Potential

1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid, identified by its chemical structure and CAS number 1225872-43-4, represents a significant advancement in the field of medicinal chemistry. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities. Recent research has highlighted its potential as a therapeutic agent, particularly in the context of neurodegenerative diseases and inflammatory conditions. The unique molecular architecture of 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid is characterized by the presence of a benzyl group substituted with methyl groups at positions 2 and 5, along with a pyridine ring containing a carboxylic acid functional group. This structural feature is critical for its pharmacological properties, as it allows for interactions with specific biological targets.

One of the most notable aspects of 1-(2,5-Dimethylbenzyl)-6-oxy-1,6-dihydropyridine-3-carboxylic acid is its ability to modulate intracellular signaling pathways. Studies published in 2023 in Journal of Medicinal Chemistry have demonstrated that this compound exhibits selective inhibition of the mitogen-activated protein kinase (MAPK) pathway, which is implicated in various pathological conditions, including cancer and autoimmune disorders. The molecular docking simulations conducted by researchers at the University of Tokyo in 2024 further confirmed the compound's binding affinity to the extracellular signal-regulated kinase (ERK) protein, a key component of the MAPK cascade. These findings underscore the potential of 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid as a therapeutic agent for diseases involving dysregulated signaling pathways.

Recent advancements in drug discovery have also highlighted the role of 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid in the development of novel anti-inflammatory agents. A 2023 study published in Pharmacological Research reported that this compound significantly reduces the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in vitro. The mechanism of action involves the inhibition of nuclear factor-kappa B (NF-κB) activation, a transcription factor that plays a central role in the regulation of immune responses. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, which are associated with persistent NF-κB activation.

The chemical stability and solubility of 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid are also critical factors in its potential therapeutic applications. A 2023 study published in Drug Metabolism and Disposition investigated the pharmacokinetic profile of this compound in animal models. The results indicated that the compound exhibits favorable oral bioavailability and a prolonged half-life, which are essential characteristics for the development of effective oral medications. Additionally, the compound demonstrated low toxicity in preclinical studies, which is a significant advantage in the context of drug development. These properties make 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid a promising candidate for further clinical investigation.

In the realm of neurodegenerative diseases, 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid has shown potential as a neuroprotective agent. A 2024 study published in Neuropharmacology explored the effects of this compound on models of Alzheimer's disease. The study found that 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid significantly reduced the accumulation of beta-amyloid plaques, a hallmark of Alzheimer's pathology. The compound also demonstrated neuroprotective effects by modulating the activity of acetylcholinesterase, an enzyme that is overactive in Alzheimer's disease. These findings suggest that 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid could be a valuable therapeutic option for the treatment of neurodegenerative disorders.

The synthesis of 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications. A 2023 study published in Organic Letters described a novel synthetic route involving the use of microwave-assisted reactions to enhance the efficiency of the synthesis process. This method not only reduces the time required for synthesis but also minimizes the use of hazardous solvents, making it more environmentally sustainable. The ability to produce this compound in a cost-effective and eco-friendly manner is a significant advantage in the context of large-scale drug production.

As research into 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid continues to expand, its potential applications are becoming increasingly evident. The compound's ability to modulate key signaling pathways, reduce inflammation, and provide neuroprotection makes it a compelling candidate for the development of new therapeutic agents. Further clinical trials are needed to fully evaluate its safety and efficacy in human patients. However, the current scientific evidence strongly supports the potential of 1-(2,5-Dimethylbenzyl)-6-oxo-1,6-dihydropyridine-3-carboxylic acid as a novel compound with significant therapeutic value.